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An In-depth Technical Guide to 4-Amino-5-
bromo-2-chloropyrimidine
For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Amino-5-bromo-2-chloropyrimidine is a pivotal heterocyclic intermediate, extensively

utilized in the synthesis of a diverse range of biologically active molecules. Its unique structural

arrangement, featuring multiple reactive sites, makes it a valuable scaffold in the fields of

medicinal chemistry and agrochemical research. This technical guide provides a

comprehensive overview of the physical and chemical properties of 4-Amino-5-bromo-2-
chloropyrimidine, detailed experimental protocols for its synthesis, and an exploration of its

significant role as a building block for targeted therapeutics, particularly kinase inhibitors.

Core Properties of 4-Amino-5-bromo-2-
chloropyrimidine
4-Amino-5-bromo-2-chloropyrimidine is a solid compound, with its appearance described as

a white to pale cream powder or clear brown to purple liquid, likely depending on its purity and

physical state.[1][2] It is slightly soluble in water.[1][3][4]
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Physical and Chemical Data
The following tables summarize the key physical and chemical properties of 4-Amino-5-
bromo-2-chloropyrimidine. It is important to note that some variations exist in the reported

data across different suppliers and studies.

Table 1: Physical Properties

Property Value Source(s)

Appearance
White to pale cream powder;

Clear brown to purple liquid
[1][2]

Melting Point 187-188 °C [1][3]

127.3-128.4 °C [5]

Boiling Point 369.8 °C at 760 mmHg [1]

315.5 ± 37.0 °C (Predicted) [5]

Density 2.0 ± 0.1 g/cm³ [1]

1.834 ± 0.06 g/cm³ (Predicted) [5]

Solubility Slightly soluble in water [1][3][4]

Flash Point 177.5 ± 22.3 °C [1]

144.59 °C [5]

Vapor Pressure 1.16E-05 mmHg at 25°C [1]

Refractive Index 1.660 [1]

Table 2: Chemical and Molecular Data
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Property Value Source(s)

Molecular Formula C₄H₃BrClN₃ [1]

Molecular Weight 208.44 g/mol [1]

Exact Mass 206.919876 [1]

pKa 0.68 ± 0.10 (Predicted) [3]

XLogP3 1.5 [1]

CAS Number 205672-25-9 [1]

InChI Key
QOWALNIZDHZTSM-

UHFFFAOYSA-N
[1]

Synthesis and Experimental Protocols
The primary application of 4-Amino-5-bromo-2-chloropyrimidine is as a synthetic

intermediate. Pyrimidine and its derivatives are known for their broad range of biological

activities, including insecticidal, fungicidal, antiviral, and anticancer properties.[1] This

compound, in particular, is a key precursor for the synthesis of receptor tyrosine kinase

inhibitors used in cancer therapy.[1]

Synthesis of 4-Amino-5-bromo-2-chloropyrimidine
A common and efficient method for the synthesis of 4-Amino-5-bromo-2-chloropyrimidine
involves the selective amination of 5-bromo-2,4-dichloropyrimidine.[5] This route is favored for

its mild reaction conditions and the ready availability of the starting material.[5]

Experimental Protocol:

Reaction Setup: To a 1000 mL three-necked flask, add 5-bromo-2,4-dichloropyrimidine and a

solution of ammonia.[5]

Reaction Execution: The mixture is stirred and refluxed for a period of 3 to 5 hours.[5]

Monitoring: The progress of the reaction should be monitored using Thin Layer

Chromatography (TLC).[5]
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Work-up: Once the reaction is complete, the mixture is cooled to room temperature and the

resulting solid is collected by filtration.[5]

Purification: The crude product is washed sequentially with ethanol (200 mL) and water (500

mL).[5] After drying, the solid is recrystallized from a 1:1 mixture of chloroform and petroleum

ether to yield the pure, white solid 4-Amino-5-bromo-2-chloropyrimidine.[5]
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Starting Material:
5-bromo-2,4-dichloropyrimidine

Process:
Stirring and Reflux

(3-5 hours)

Reagent:
Ammonia

Monitoring:
TLC

Work-up:
Cooling and Filtration

Reaction Complete

Washing:
Ethanol and Water

Purification:
Recrystallization

(Chloroform/Petroleum Ether)

Final Product:
4-Amino-5-bromo-2-chloropyrimidine
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Synthesis Example: EGFR Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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